Cas no 1261766-99-7 (4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261766-99-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4984432
• Update Time: 2025-11-01

4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-9(2-1-3-10(11)18)12(19)8-4-6-17-7-5-8/h1-7,18H
• InChI Key： IFBUXQLRBSBIRU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C(C1C=CN=CC=1)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine

4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine: A Comprehensive Overview

4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine is a fascinating compound with the CAS number 1261766-99-7. This molecule has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure consists of a pyridine ring fused with a benzoyl group that contains a hydroxyl and a trifluoromethyl substituent. These functional groups endow the molecule with versatile reactivity and make it an intriguing subject for further research.

Recent studies have highlighted the importance of 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine in medicinal chemistry. The hydroxyl group on the benzene ring contributes to hydrogen bonding capabilities, which are crucial for bioavailability and target binding affinity. Meanwhile, the trifluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's stability and potentially improving its pharmacokinetic properties. These attributes make 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine a promising candidate for drug development, particularly in the design of kinase inhibitors and other therapeutic agents.

The synthesis of 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine involves a multi-step process that typically begins with the preparation of the benzoyl derivative. Researchers have explored various methodologies to optimize the synthesis, including coupling reactions and Friedel-Crafts acylation. These advancements have not only improved the yield but also reduced the environmental footprint of the production process, aligning with current sustainability goals in chemical manufacturing.

In terms of biological activity, 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine has shown remarkable selectivity towards certain enzymes and receptors. For instance, recent experiments have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. This selectivity is attributed to the precise spatial arrangement of its functional groups, which allows for effective binding to target proteins without affecting non-target molecules. Such specificity is highly desirable in drug design, as it minimizes adverse side effects and enhances therapeutic efficacy.

Moreover, 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine has been investigated for its potential in agrochemical applications. Its ability to modulate plant growth regulators has led to exploratory studies in crop protection and yield enhancement. The trifluoromethyl group plays a pivotal role in this context by conferring resistance to metabolic degradation in plants, thereby extending the compound's efficacy in agricultural settings.

From a materials science perspective, 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine exhibits interesting electronic properties that make it suitable for use in organic electronics. Its conjugated system facilitates charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Ongoing research is focused on optimizing its electronic characteristics through structural modifications, with promising results indicating potential breakthroughs in next-generation electronic materials.

In conclusion, 4-(3-Hydroxy-2-(trifluoromethyl)benzoyl)pyridine (CAS No: 1261766-99-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of functional groups provides a foundation for innovative research and development efforts. As advancements continue to unfold, this compound is poised to make significant contributions to fields ranging from medicine to materials science.